N'-(2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetyl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetyl)benzohydrazide is a useful research compound. Its molecular formula is C16H14N6O5S and its molecular weight is 402.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anticancer Evaluation
Research on N'-(2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetyl)benzohydrazide and related compounds has shown promising applications in anticancer studies. A range of novel compounds, including those with benzohydrazide, oxadiazole, and pyrazolopyrimidines derivatives, have been synthesized and evaluated for their anticancer activities. For example, compounds incorporating benzotriazepine, thienopyrimidine, and oxadiazole moieties have displayed cytotoxic activity against various cancer cell lines. These studies highlight the compound's potential in the development of new anticancer agents, with some derivatives showing significant cytotoxicity and the ability to induce apoptosis in tumor cells at submicromolar ranges (Abu‐Hashem et al., 2017; Mansour et al., 2021; Rahmouni et al., 2016; Katiyar et al., 2015).
Synthesis of Heterocyclic Compounds
The compound and its derivatives have been utilized in the synthesis of a wide array of heterocyclic compounds with potential biological activities. These activities include antimicrobial and molluscicidal effects, showcasing the compound's versatility in creating various heterocyclic frameworks. For instance, the synthesis of benzimidazole Schiff’s bases and the creation of azole ring systems such as 1,3,4-triazole and 1,3,4-oxadiazole have been reported. These synthesized compounds have demonstrated high activity against a range of bacterial strains, highlighting their potential in antimicrobial applications (Nofal et al., 2002; Giri et al., 2017).
Properties
IUPAC Name |
N'-[2-[[5-[(2,4-dioxopyrimidin-1-yl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]benzohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N6O5S/c23-11-6-7-22(15(26)17-11)8-13-19-21-16(27-13)28-9-12(24)18-20-14(25)10-4-2-1-3-5-10/h1-7H,8-9H2,(H,18,24)(H,20,25)(H,17,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAUBEIGDLUXJBO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NNC(=O)CSC2=NN=C(O2)CN3C=CC(=O)NC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N6O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.